TMP-153
TMP-153
Potent, non-competitive ACAT inhibitor (IC50 = 5-10 nM). Inhibits cholesterol esterification (IC50 values are 150 and 330 nM for L S180 and HepG2 cells respectively). Lowers plasma cholesterol levels and cholesterol absorption in vivo. Orally active.
Acyl-CoA:cholesterol acyltransferase (ACAT) catalyses the esterification of excess cellular cholesterol with fatty acids and is important for intestinal cholesterol absorption, hepatic lipoprotein secretion, and cholesterol accumulation in vascular tissues. ACAT inhibitors improve plasma lipid profile and ameliorate proteinuria in nephrotic animals. TMP-153 is a quinolyl derivative that inhibits ACAT with IC50 values of 5-10 nM in various animals. At 0.5-1.5 mg/kg, TMP-153 dose-dependently reduces plasma total- and low density lipoprotein cholesterol without affecting high density lipoprotein cholesterol in hamsters. It inhibits cholesterol esterification both in human colonic adenocarcinoma L S180 cells and in human hepatoma HepG2 cells (IC50s = 150 and 330 nM, respectively). When fed as a dietary supplement (ED50 = 0.81 mg/kg/day), TMP-153 reduces hepatic cholesterogenesis in hamsters fed a stock diet.
Acyl-CoA:cholesterol acyltransferase (ACAT) catalyses the esterification of excess cellular cholesterol with fatty acids and is important for intestinal cholesterol absorption, hepatic lipoprotein secretion, and cholesterol accumulation in vascular tissues. ACAT inhibitors improve plasma lipid profile and ameliorate proteinuria in nephrotic animals. TMP-153 is a quinolyl derivative that inhibits ACAT with IC50 values of 5-10 nM in various animals. At 0.5-1.5 mg/kg, TMP-153 dose-dependently reduces plasma total- and low density lipoprotein cholesterol without affecting high density lipoprotein cholesterol in hamsters. It inhibits cholesterol esterification both in human colonic adenocarcinoma L S180 cells and in human hepatoma HepG2 cells (IC50s = 150 and 330 nM, respectively). When fed as a dietary supplement (ED50 = 0.81 mg/kg/day), TMP-153 reduces hepatic cholesterogenesis in hamsters fed a stock diet.
Brand Name:
Vulcanchem
CAS No.:
128831-46-9
VCID:
VC21224071
InChI:
InChI=1S/C24H18ClF2N3O/c1-13-9-17-21(10-14(13)2)28-12-22(23(17)16-5-3-4-6-18(16)25)30-24(31)29-20-8-7-15(26)11-19(20)27/h3-12H,1-2H3,(H2,29,30,31)
SMILES:
CC1=CC2=C(C(=CN=C2C=C1C)NC(=O)NC3=C(C=C(C=C3)F)F)C4=CC=CC=C4Cl
Molecular Formula:
C24H18ClF2N3O
Molecular Weight:
437.9 g/mol
TMP-153
CAS No.: 128831-46-9
Cat. No.: VC21224071
Molecular Formula: C24H18ClF2N3O
Molecular Weight: 437.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Potent, non-competitive ACAT inhibitor (IC50 = 5-10 nM). Inhibits cholesterol esterification (IC50 values are 150 and 330 nM for L S180 and HepG2 cells respectively). Lowers plasma cholesterol levels and cholesterol absorption in vivo. Orally active. Acyl-CoA:cholesterol acyltransferase (ACAT) catalyses the esterification of excess cellular cholesterol with fatty acids and is important for intestinal cholesterol absorption, hepatic lipoprotein secretion, and cholesterol accumulation in vascular tissues. ACAT inhibitors improve plasma lipid profile and ameliorate proteinuria in nephrotic animals. TMP-153 is a quinolyl derivative that inhibits ACAT with IC50 values of 5-10 nM in various animals. At 0.5-1.5 mg/kg, TMP-153 dose-dependently reduces plasma total- and low density lipoprotein cholesterol without affecting high density lipoprotein cholesterol in hamsters. It inhibits cholesterol esterification both in human colonic adenocarcinoma L S180 cells and in human hepatoma HepG2 cells (IC50s = 150 and 330 nM, respectively). When fed as a dietary supplement (ED50 = 0.81 mg/kg/day), TMP-153 reduces hepatic cholesterogenesis in hamsters fed a stock diet. |
|---|---|
| CAS No. | 128831-46-9 |
| Molecular Formula | C24H18ClF2N3O |
| Molecular Weight | 437.9 g/mol |
| IUPAC Name | 1-[4-(2-chlorophenyl)-6,7-dimethylquinolin-3-yl]-3-(2,4-difluorophenyl)urea |
| Standard InChI | InChI=1S/C24H18ClF2N3O/c1-13-9-17-21(10-14(13)2)28-12-22(23(17)16-5-3-4-6-18(16)25)30-24(31)29-20-8-7-15(26)11-19(20)27/h3-12H,1-2H3,(H2,29,30,31) |
| Standard InChI Key | FFKNNBNIAHVVCU-UHFFFAOYSA-N |
| SMILES | CC1=CC2=C(C(=CN=C2C=C1C)NC(=O)NC3=C(C=C(C=C3)F)F)C4=CC=CC=C4Cl |
| Canonical SMILES | CC1=CC2=C(C(=CN=C2C=C1C)NC(=O)NC3=C(C=C(C=C3)F)F)C4=CC=CC=C4Cl |
| Appearance | Assay:≥95%A crystalline solid |
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